10.1039/B815862B | AlN nanostructures: tunable architectures and optical properties†

AlN nanostructures: tunable architectures and optical properties†

Chemical Communications Pub Date: 2009-01-20 DOI: 10.1039/B815862B

Abstract

Novel AlN nanostructures with tunable building units of the architectures have been successfully synthesized without any catalyst or template; the subsequent photoluminescence (PL) indicates that the optical properties of the AlN nanostructures can be adjusted by tuning the architectures.

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